Cas no 539807-37-9 (2-(4,6-dimethyl-1-benzofuran-3-yl)acetic acid)
539807-37-9 structure
Product Name:2-(4,6-dimethyl-1-benzofuran-3-yl)acetic acid
CAS No:539807-37-9
MF:C12H12O3
MW:204.221883773804
MDL:MFCD03660272
CID:880255
PubChem ID:752905
Update Time:2025-04-19
2-(4,6-dimethyl-1-benzofuran-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4,6-Dimethylbenzofuran-3-yl)acetic acid
- (4,6-Dimethyl-1-benzofuran-3-yl)acetic acid
- (4,6-dimethyl-1-benzofuran-3-yl)acetic acid(SALTDATA: FREE)
- 2-(4,6-dimethyl-1-benzofuran-3-yl)acetic acid
- 2-(4,6-dimethylbenzo[b]furan-3-yl)acetic acid
- AC1LFFHU
- CTK4J9189
- MolPort-000-422-135
- Oprea1_448385
- Oprea1_637047
- STOCK1N-33344
-
- MDL： MFCD03660272
- Inchi： 1S/C12H12O3/c1-7-3-8(2)12-9(5-11(13)14)6-15-10(12)4-7/h3-4,6H,5H2,1-2H3,(H,13,14)
- InChI Key： AQIAZHNIQWVFEH-UHFFFAOYSA-N
- SMILES： O1C=C(CC(=O)O)C2=C1C=C(C)C=C2C
Computed Properties
- Exact Mass: 204.07900
- Monoisotopic Mass: 204.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 50.4Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 363.2±37.0 °C at 760 mmHg
- Flash Point: 173.5±26.5 °C
- PSA: 50.44000
- LogP: 2.67670
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
2-(4,6-dimethyl-1-benzofuran-3-yl)acetic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 22
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(4,6-dimethyl-1-benzofuran-3-yl)acetic acid Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(4,6-dimethyl-1-benzofuran-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM281687-1g |
2-(4,6-Dimethylbenzofuran-3-yl)acetic acid |
539807-37-9 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM281687-5g |
2-(4,6-Dimethylbenzofuran-3-yl)acetic acid |
539807-37-9 | 95% | 5g |
$*** | 2023-05-30 | |
| abcr | AB216996-1 g |
(4,6-Dimethyl-1-benzofuran-3-yl)acetic acid; 95% |
539807-37-9 | 1 g |
€137.20 | 2023-07-20 | ||
| abcr | AB216996-5 g |
(4,6-Dimethyl-1-benzofuran-3-yl)acetic acid; 95% |
539807-37-9 | 5 g |
€381.90 | 2023-07-20 | ||
| abcr | AB216996-10 g |
(4,6-Dimethyl-1-benzofuran-3-yl)acetic acid; 95% |
539807-37-9 | 10 g |
€586.00 | 2023-07-20 | ||
| eNovation Chemicals LLC | Y1251058-5g |
(4,6-DIMETHYL-1-BENZOFURAN-3-YL)ACETIC ACID |
539807-37-9 | 95% | 5g |
$315 | 2024-06-06 | |
| TRC | D482743-100mg |
(4,6-Dimethyl-1-benzofuran-3-yl)acetic Acid |
539807-37-9 | 100mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D482743-500mg |
(4,6-Dimethyl-1-benzofuran-3-yl)acetic Acid |
539807-37-9 | 500mg |
$ 210.00 | 2022-06-05 | ||
| TRC | D482743-1g |
(4,6-Dimethyl-1-benzofuran-3-yl)acetic Acid |
539807-37-9 | 1g |
$ 320.00 | 2022-06-05 | ||
| Enamine | EN300-236411-0.05g |
2-(4,6-dimethyl-1-benzofuran-3-yl)acetic acid |
539807-37-9 | 95% | 0.05g |
$348.0 | 2024-06-19 |
2-(4,6-dimethyl-1-benzofuran-3-yl)acetic acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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